4-tert-butyl-N'-propionylbenzohydrazide

• IUPAC Name: 4-tert-butyl-N'-propanoylbenzohydrazide
• InChI: InChI=1S/C14H20N2O2/c1-5-12(17)15-16-13(18)10-6-8-11(9-7-10)14(2,3)4/h6-9H,5H2,1-4H3,(H,15,17)(H,16,18)
• InChI Key: JSSQSHWXJDQDFQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NNC(=O)C1=CC=C(C=C1)C(C)(C)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

4-tert-butyl-N'-propionylbenzohydrazide, commonly known as TBPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBPH is a hydrazide derivative that has been synthesized and studied for its diverse biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TBPH is not fully understood, but it is believed to act as a nucleophilic reagent due to the presence of the hydrazide functional group. TBPH has been shown to react with various electrophiles such as aldehydes and ketones, forming stable hydrazone derivatives. TBPH has also been shown to form stable complexes with metal ions, which can be used for various applications such as catalysis and sensing.
Biochemical and Physiological Effects
TBPH has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial strains such as Staphylococcus aureus and Escherichia coli. TBPH has also been shown to exhibit antioxidant activity, which can be attributed to its ability to scavenge free radicals. TBPH has also been shown to exhibit anti-inflammatory activity, which can be attributed to its ability to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

TBPH has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it can be obtained in high yields. TBPH is also stable under various conditions, which makes it suitable for various applications. However, TBPH has some limitations for lab experiments. It is relatively insoluble in water, which can limit its use in aqueous-based experiments. TBPH also has a relatively short shelf-life, which can limit its use in long-term experiments.

Future Directions

There are several future directions for the study of TBPH. One potential direction is the synthesis of novel TBPH derivatives with improved properties such as solubility and stability. Another potential direction is the study of the biological activity of TBPH derivatives, which can lead to the development of new drugs. Additionally, the study of the mechanism of action of TBPH can lead to a better understanding of its potential applications in various fields.

Synthesis Methods

The synthesis of TBPH involves the reaction of 4-tert-butylbenzohydrazide with propionyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a suitable solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain pure TBPH. The yield of TBPH can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

TBPH has been extensively studied for its potential applications in various scientific fields. It has been used as a ligand for metal ion complexes, as a reagent for the detection of aldehydes and ketones, and as a starting material for the synthesis of other hydrazide derivatives. TBPH has also been studied for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs.